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Compound of Interest

Compound Name: Cyclo(D-Leu-D-Pro)

CAS No.: 274680-11-4

Cat. No.: B1348657

Get Quote

For researchers and professionals in the pharmaceutical and life sciences sectors, the

responsible management of chemical compounds is paramount. This document outlines the

essential procedures for the proper disposal of Cyclo(D-Leu-D-Pro), a dipeptide used in

various research applications. Adherence to these guidelines is crucial for maintaining

laboratory safety and ensuring environmental compliance.

Immediate Safety and Handling Precautions
Before commencing any disposal activities, it is imperative to consult your institution's specific

Environmental Health and Safety (EHS) guidelines. When handling Cyclo(D-Leu-D-Pro),
appropriate personal protective equipment (PPE) is required. This includes, but is not limited to,

safety glasses, a lab coat, and chemical-resistant gloves. All handling of this compound should

be performed in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize the risk of inhalation.

While Cyclo(D-Leu-D-Pro) is not classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it may cause

irritation to the mucous membranes, upper respiratory tract, eyes, and skin.[1] Ingestion,
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inhalation, or skin absorption may be harmful.[1] In the event of a spill, the area should be

contained, and the material collected and transferred to a designated chemical waste container

for disposal in accordance with local regulations.[1]

Chemical and Physical Properties
A summary of the available quantitative data for Cyclo(D-Leu-D-Pro) and its stereoisomers is

presented in the table below for easy reference and comparison. It is important to note the

absence of specific toxicity data for the D-D isomer.

Property Cyclo(L-Leu-L-Pro) Cyclo(D-Leu-L-Pro) Cyclo(D-Leu-D-Pro)

Molecular Formula C11H18N2O2[2][3] C11H18N2O2[4] C11H18N2O2

Molecular Weight 210.27 g/mol [2][3] 210.27 g/mol [4] 210.27 g/mol

CAS Number 2873-36-1[2][3] 36238-67-2[4] 274680-11-4[5][6]

Melting Point 163-165 °C[2] No data available No data available

Boiling Point
427.6 ± 34.0 °C

(Predicted)[2]
No data available No data available

Toxicity (LD50)
80 mg/kg (mouse,

intravenous)[2]
No data available No data available

Storage Temperature -20°C[7] or 2-8°C[2] No data available

Room temperature or

-20°C to -80°C for

solutions[5]

Step-by-Step Disposal Protocol
The following protocol provides a detailed methodology for the safe disposal of Cyclo(D-Leu-
D-Pro).

Waste Segregation: All materials contaminated with Cyclo(D-Leu-D-Pro), including unused

solid compound, solutions, and disposable labware (e.g., pipette tips, gloves, vials), must be

collected in a designated and clearly labeled hazardous waste container.[8][9]
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Container Labeling: The waste container must be appropriately labeled as "Hazardous

Waste" and include the full chemical name, "Cyclo(D-Leu-D-Pro)". If it is a mixed waste

stream, all chemical constituents and their approximate concentrations must be listed.[9]

Recommended Disposal Method: For the ultimate disposal of Cyclo(D-Leu-D-Pro), chemical

incineration in a facility equipped with an afterburner and scrubber is the recommended

method.[8] This ensures the complete destruction of the compound and minimizes

environmental release. Do not dispose of this compound down the drain.[9]

Institutional Guidelines: Always adhere to your institution's specific EHS procedures for

chemical waste disposal.[8][9] Contact your EHS department to schedule a pickup for the

waste container and provide them with an accurate description of its contents.[9]

Disposal Workflow
The logical flow for the proper disposal of Cyclo(D-Leu-D-Pro) is illustrated in the diagram

below.
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Cyclo(D-Leu-D-Pro) Disposal Workflow
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Caption: A workflow diagram illustrating the key steps for the safe disposal of Cyclo(D-Leu-D-
Pro).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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